Cas no 2639464-40-5 (1-{(9H-fluoren-9-yl)methoxycarbonyl}-2,2,6,6-tetramethylpiperidine-4-carboxylic acid)

• Product Name: 1-{(9H-fluoren-9-yl)methoxycarbonyl}-2,2,6,6-tetramethylpiperidine-4-carboxylic acid
• CAS No: 2639464-40-5
• MF: C₂₅H₂₉NO₄
• MW: 407.502067327499
• CID: 5642699
• PubChem ID: 165903154
• Update Time: 2025-05-24

1-{(9H-fluoren-9-yl)methoxycarbonyl}-2,2,6,6-tetramethylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2639464-40-5
• EN300-27783754
• 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,2,6,6-tetramethylpiperidine-4-carboxylic acid
• 1-{(9H-fluoren-9-yl)methoxycarbonyl}-2,2,6,6-tetramethylpiperidine-4-carboxylic acid

• Inchi： 1S/C25H29NO4/c1-24(2)13-16(22(27)28)14-25(3,4)26(24)23(29)30-15-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,16,21H,13-15H2,1-4H3,(H,27,28)
• InChI Key： CQWSDTCSUXRSGK-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1C(C)(C)CC(C(=O)O)CC1(C)C)=O

Computed Properties

• Exact Mass: 407.20965841g/mol
• Monoisotopic Mass: 407.20965841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-{(9H-fluoren-9-yl)methoxycarbonyl}-2,2,6,6-tetramethylpiperidine-4-carboxylic acid

1-{(9H-fluoren-9-yl)methoxycarbonyl}-2,2,6,6-tetramethylpiperidine-4-carboxylic acid

The compound 1-{(9H-fluoren-9-yl)methoxycarbonyl}-2,2,6,6-tetramethylpiperidine-4-carboxylic acid (CAS No. 2639464-40-5) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a fluorenylmethoxycarbonyl (Fmoc) group with a tetramethylpiperidine backbone. The Fmoc group is a well-known protecting group in peptide synthesis, while the tetramethylpiperidine moiety contributes to the molecule's stability and reactivity.

Recent studies have highlighted the importance of this compound in the development of advanced materials and drug delivery systems. Its structure allows for versatile functionalization, making it an ideal candidate for applications in polymer chemistry, catalysis, and bioconjugation. Researchers have explored its potential as a building block for constructing stimuli-responsive materials, where the Fmoc group can be selectively cleaved under specific conditions to release bioactive molecules or trigger desired chemical transformations.

The synthesis of 1-{(9H-fluoren-9-yl)methoxycarbonyl}-2,2,6,6-tetramethylpiperidine-4-carboxylic acid involves a multi-step process that typically begins with the preparation of the piperidine derivative. The introduction of the Fmoc group is achieved through a coupling reaction, often utilizing coupling agents such as HATU or EDCl in the presence of a base like DIPEA. This step ensures the formation of a stable amide bond between the piperidine backbone and the Fmoc group.

One of the most promising applications of this compound lies in its use as a precursor for peptide synthesis. The Fmoc group serves as an excellent protecting group due to its ease of removal under mild basic conditions. This property makes it highly suitable for solid-phase peptide synthesis (SPPS), where precise control over deprotection steps is crucial for obtaining high-quality peptides. Recent advancements in SPPS have further enhanced the efficiency and scalability of peptide synthesis using this compound.

In addition to its role in peptide synthesis, this compound has also been explored for its potential in drug delivery systems. Researchers have investigated its ability to act as a carrier for hydrophobic drugs or imaging agents. The tetramethylpiperidine moiety provides hydrophobicity and stability to the molecule, enabling it to encapsulate or bind to various therapeutic agents. This property has led to its consideration in designing nanoparticles and liposomes for targeted drug delivery.

The structural versatility of 1-{(9H-fluoren-9-yl)methoxycarbonyl}-2,2,6,6-tetramethylpiperidine-4-carboxylic acid also makes it an attractive candidate for catalytic applications. Recent studies have demonstrated its ability to act as a ligand in organometallic catalysts for various organic transformations. The combination of the Fmoc group's electronic properties and the piperidine backbone's steric effects enables the creation of highly active and selective catalysts for reactions such as cross-couplings and enantioselective reductions.

Furthermore, this compound has shown potential in bioconjugation chemistry. Its carboxylic acid functionality can be readily activated for coupling with amino groups on biomolecules such as proteins or nucleic acids. This capability has been leveraged in developing bioconjugates for diagnostics and therapeutics. Recent research has focused on optimizing coupling conditions to improve yields and minimize side reactions.

In conclusion, 1-{(9H-fluoren-9-yl)methoxycarbonyl}-2,2,6,6-tetramethylpiperidine-4-carboxylic acid (CAS No. 2639464-40-5) is a versatile compound with wide-ranging applications in chemistry and materials science. Its unique structure enables it to serve as a building block for advanced materials, drug delivery systems, catalysts, and bioconjugates. Ongoing research continues to uncover new opportunities for this compound, underscoring its importance in modern chemical innovation.